4-fluoro-3-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine

• IUPAC Name: 4-fluoro-5-[3-(trifluoromethyl)phenyl]-1H-pyrazol-3-amine
• InChI: InChI=1S/C10H7F4N3/c11-7-8(16-17-9(7)15)5-2-1-3-6(4-5)10(12,13)14/h1-4H,(H3,15,16,17)
• InChI Key: DXUUYLPXUMGOGX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C2=C(C(=NN2)N)F
• Molecular Formula: C10H7F4N3
• Molecular Weight: 245.18 g/mol

Description

The compound is a derivative of pyrazole, which is a class of organic compounds with a five-membered aromatic ring containing two nitrogen atoms. The “4-fluoro-3-[3-(trifluoromethyl)phenyl]” part suggests that the pyrazole ring is substituted with a phenyl group (a ring of 6 carbon atoms) at the 3rd position, which is further substituted with three fluorine atoms at the 3rd position and one fluorine atom at the 4th position.

Molecular Structure Analysis

The molecular structure of this compound would likely be a pyrazole ring attached to a phenyl ring with fluorine substitutions. The exact structure would depend on the specific locations of these substitutions.

Chemical Reactions Analysis

Pyrazole compounds can undergo a variety of chemical reactions, including reactions with electrophiles, nucleophiles, and free radicals. The presence of fluorine atoms might influence the reactivity of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its specific structure. Fluorine substitutions often influence properties such as polarity, boiling point, and stability.

Mechanism of Action

The mechanism of action would depend on the specific use of the compound. For example, some pyrazole derivatives are used as pharmaceuticals and their mechanism of action often involves interaction with biological targets such as enzymes or receptors.

Safety and Hazards

As with any chemical compound, handling “4-fluoro-3-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine” would require appropriate safety precautions. The specific hazards would depend on the properties of the compound.

Future Directions

The study and application of fluorinated pyrazole derivatives is an active area of research, with potential applications in areas such as medicinal chemistry and materials science.